4-(2-Aminoethyl)-2,3-dihydro-1,3-thiazol-2-one hydrochloride

• IUPAC Name: 4-(2-aminoethyl)-3H-1,3-thiazol-2-one;hydrochloride
• InChI: InChI=1S/C5H8N2OS.ClH/c6-2-1-4-3-9-5(8)7-4;/h3H,1-2,6H2,(H,7,8);1H
• InChI Key: QLLDEOHYLSKSPD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=O)S1)CCN.Cl
• Molecular Formula: C5H9ClN2OS
• Molecular Weight: 180.66 g/mol

Description

AEBSF is an irreversible serine protease inhibitor. It is considered a sulfonyl fluoride and a sulfonylating agent.

Molecular Structure Analysis

The molecular formula for AEBSF is C8H10FNO2S·HCl.

Chemical Reactions Analysis

AEBSF can inhibit acetylcholinesterase (AChE). It inhibits by acylation of the active site of the enzyme.

Physical And Chemical Properties Analysis

AEBSF is a white to almost white powder. It is soluble in water: 50 mg/mL (stable for up to six months if stored refrigerated at a pH of less than 7).

Scientific Research Applications

Biochemical Research

• AEBSF is a water-soluble, irreversible serine protease inhibitor. It inhibits proteases like chymotrypsin, kallikrein, plasmin, thrombin, and trypsin. The specificity is similar to the inhibitor PMSF, but AEBSF is more stable at low pH values.

Protease Inhibition in Plasma Samples

• AEBSF has been used as a protease inhibitor in plasma samples to prevent acylated ghrelin (AG) degradation.

Snake Venom Serine Proteinase (SVSP) Inhibition

• AEBSF has been used as a snake venom serine proteinase (SVSP) inhibitor in SVSP inhibition or AEBSF assay to test the involvement of SVSPs on the fibrinogen-clotting activity.

Inhibition of Acetylcholinesterase (AChE)

• AEBSF can inhibit acetylcholinesterase (AChE). AChE is an enzyme that catalyzes the breakdown of acetylcholine, a neurotransmitter, and is thus a target for treatment of neurodegenerative diseases.

Inhibition of Acetylhydrolases

• AEBSF is used for the inhibition of non-protease enzymes such as acetylhydrolases. Acetylhydrolases are a type of enzyme that catalyzes the hydrolysis of an acetyl group.

Use in Proteomics Applications

• AEBSF is used in proteomics, the large-scale study of proteins. However, due to the substantial frequency of modification of off-target residues in unoptimized protocols, some users recommend not using AEBSF for highly sensitive proteomics applications, and instead recommend using fresh (and comparatively unstable) PMSF.

Safety And Hazards

AEBSF is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation. It should be stored in a well-ventilated place and kept tightly closed.